Cas no 537679-28-0 (4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 537679-28-0
• MF: C₁₈H₁₄Cl₂FN₃O₂
• MW: 394.227065563202
• CID: 6012937
• PubChem ID: 16800951
• Update Time: 2025-06-12

4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-
• Oprea1_858764
• AKOS024603811
• 537679-28-0
• Oprea1_237021
• SR-01000908420
• SR-01000908420-1
• F1222-0409

• Inchi： 1S/C18H14Cl2FN3O2/c1-9-15(17(25)23-12-5-3-11(21)4-6-12)16(24-18(26)22-9)13-7-2-10(19)8-14(13)20/h2-8,16H,1H3,(H,23,25)(H2,22,24,26)
• InChI Key： CNLOFBUQRRALDN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=C(F)C=C2)=O)C(C2=CC=C(Cl)C=C2Cl)N1

Computed Properties

• Exact Mass: 393.0447102g/mol
• Monoisotopic Mass: 393.0447102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 549.4±50.0 °C(Predicted)
• pka: 10.69±0.70(Predicted)

Additional information on 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Analysis of 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 537679-28-0)

The compound 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 537679-28-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydropyrimidine core and dichlorophenyl and fluorophenyl substituents, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often seek detailed methodologies for its preparation, which typically involves multi-step organic reactions such as condensation, cyclization, and amidation. The presence of both electron-withdrawing (chloro and fluoro) and electron-donating (methyl) groups in its structure necessitates precise control over reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact.

Another area of focus is the compound's potential biological activity. Preliminary studies suggest that 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide may exhibit inhibitory effects on specific enzymes or receptors, though further validation is required. This aligns with the growing demand for small-molecule inhibitors in drug discovery, particularly for targets like kinases and proteases. Its structural similarity to known pharmacophores has also prompted investigations into its structure-activity relationships (SAR).

In the context of agrochemical applications, this compound's heterocyclic scaffold is reminiscent of active ingredients used in crop protection. Researchers are exploring its potential as a pesticide or herbicide, given the bioactivity of analogous compounds. However, rigorous toxicity studies and environmental impact assessments are essential before any commercial use, reflecting the industry's shift toward sustainable solutions.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its practical applications. These parameters influence its formulation and bioavailability, making them a common subject of inquiry among chemists and formulators. Tools like computational modeling and high-throughput screening are increasingly employed to predict and optimize these traits, reducing the need for extensive empirical testing.

From a market perspective, 537679-28-0 is categorized as a research chemical, primarily supplied to academic and industrial laboratories. Its niche status means that availability and pricing can vary, prompting researchers to seek reliable suppliers and synthetic protocols. The compound's patent landscape is another area of interest, as it may reveal potential commercial opportunities or restrictions.

In summary, 4-(2,4-dichlorophenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with the scientific community's focus on sustainability and efficiency, ensure its continued relevance. As interest grows in tailored molecular designs and functional materials, this compound is poised to remain a topic of discussion and innovation.